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Compound of Interest

4-(2-
Compound Name: Methoxyethylcarbamoyl)phenylbor
onic acid
Cat. No.: B1418400
\ v

An In-Depth Technical Guide to the Safe Handling of 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid

Authored by a Senior Application Scientist

This guide provides comprehensive safety and handling protocols for 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid, a compound of interest for researchers,
scientists, and professionals in drug development. Given the limited availability of a specific
Safety Data Sheet (SDS) for this exact molecule, this document synthesizes information from
the safety profiles of closely related phenylboronic acids and general chemical safety principles
to provide a robust framework for its safe utilization in a laboratory setting.

Introduction to 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid

4-(2-Methoxyethylcarbamoyl)phenylboronic acid belongs to the versatile class of
organoboronic acids, which are widely employed in organic synthesis, particularly in palladium-
catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of the
methoxyethylcarbamoyl functional group may impart specific solubility and reactivity
characteristics, making it a valuable building block in the synthesis of complex organic
molecules and active pharmaceutical ingredients (APIs). As with any novel or specialty
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chemical, a thorough understanding of its potential hazards and the implementation of rigorous
safety protocols are paramount to ensure the well-being of laboratory personnel and the
integrity of research outcomes.

Hazard Identification and Classification

While a specific hazard classification for 4-(2-Methoxyethylcarbamoyl)phenylboronic acid is
not readily available, data from analogous phenylboronic acid derivatives suggest that it should
be handled with care. The primary hazards associated with this class of compounds include:

» Acute Oral Toxicity: Phenylboronic acid has an LD50 (oral, rat) of 740 mg/kg, indicating that it
can be harmful if swallowed.[1][2][3]

o Skin and Eye Irritation: Many boronic acid derivatives are classified as irritants to the skin
and eyes.[4][5]

o Respiratory Tract Irritation: Inhalation of dust particles may cause respiratory irritation.[4][5]

It is also important to note that some arylboronic acids have been found to be weakly
mutagenic in microbial assays, and therefore should be considered as potentially genotoxic
impurities in APIs.[6]

Table 1: GHS Hazard Classification for Analogous Phenylboronic Acids

GHS Hazard
Hazard Class Hazard Category Source
Statement

H302: Harmful if

Acute toxicity, Oral Category 4 [7]
swallowed
Skin H315: Causes skin
o Category 2 N [718]
corrosion/irritation irritation
Serious eye H319: Causes serious
N Category 2A o [8]
damage/eye irritation eye irritation

Specific target organ
o ] H335: May cause
toxicity — single Category 3 ) o [5]
respiratory irritation
exposure
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Exposure Controls and Personal Protective
Equipment (PPE)

To minimize exposure and ensure a safe working environment, a comprehensive suite of
personal protective equipment (PPE) is mandatory when handling 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid.[9]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale Source
Chemical safety Protects eyes from

Eye/Face Protection goggles or a face dust particles and [4119]
shield. potential splashes.

Prevents skin contact.
Gloves should be
) Chemically resistant inspected before use
Hand Protection o [4][9]
gloves (e.g., nitrile). and changed
immediately upon

contamination.

A flame-resistant lab ]
Protects skin from
] coat, fully buttoned, ) ]
Body Protection ) accidental spills and [9]
along with long pants
contact.
and closed-toe shoes.

A NIOSH/MSHA
approved respirator
(e.g., N95 dust mask)
is required when

Respiratory Protection ) ] respiratory tract [419]
handling the solid

Minimizes the risk of

irritation.
compound to prevent

the inhalation of dust

particles.

All handling of this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[10] An eyewash station and a safety shower must be readily
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accessible in the immediate work area.[11][12]

Safe Handling and Storage Procedures

Adherence to strict operational protocols is crucial for the safe handling and storage of 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid to prevent accidents and maintain its chemical
integrity.

Handling Protocol

o Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly
and the work area is clean and free of clutter. Assemble all necessary equipment and
reagents.

» Donning PPE: Put on all required personal protective equipment as outlined in Table 2 before
handling the chemical.

» Weighing and Transfer:

o Minimize dust generation when weighing and transferring the solid.[4] Use a spatula for
transfers.[9]

o If possible, handle the compound in a glove box with an inert atmosphere, especially for
long-term storage, as some boronic acids are sensitive to air and moisture.[13]

 In Solution: When working with the compound in solution, avoid contact with skin and eyes.
[10]

e Post-Handling:
o Clean the work area thoroughly to remove any residual chemical.
o Dispose of contaminated materials in a designated hazardous waste container.[9]

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[10]

Storage Protocol

Proper storage is critical to prevent the decomposition of organoboronic acids.[11]
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][13]

» Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][13]

» For long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended.[13]

Workflow for Safe Handling
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Caption: A workflow diagram illustrating the key steps for the safe handling of 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention if irritation persists.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[4]

Emergency Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1418400#4-2-methoxyethylcarbamoyl-phenylboronic-
acid-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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